Cas no 1261899-91-5 (5-Methoxy-2-(2-methylthiophenyl)benzoic acid)
1261899-91-5 structure
Product Name:5-Methoxy-2-(2-methylthiophenyl)benzoic acid
CAS No:1261899-91-5
MF:C15H14O3S
MW:274.334863185883
MDL:MFCD18320470
CID:2762179
PubChem ID:53226372
Update Time:2025-04-21
5-Methoxy-2-(2-methylthiophenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- MFCD18320470
- 5-Methoxy-2-(2-methylthiophenyl)benzoic acid, 95%
- 5-METHOXY-2-(2-METHYLTHIOPHENYL)BENZOIC ACID
- 1261899-91-5
- 5-methoxy-2-(2-methylsulfanylphenyl)benzoic acid
- 5-Methoxy-2-(2-methylthiophenyl)benzoic acid
-
- MDL: MFCD18320470
- Inchi: 1S/C15H14O3S/c1-18-10-7-8-11(13(9-10)15(16)17)12-5-3-4-6-14(12)19-2/h3-9H,1-2H3,(H,16,17)
- InChI Key: SHXJSRASJTUPIP-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC=CC=1C1C=CC(=CC=1C(=O)O)OC
Computed Properties
- Exact Mass: 274.06636548Da
- Monoisotopic Mass: 274.06636548Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 71.8Ų
5-Methoxy-2-(2-methylthiophenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB327650-5 g |
5-Methoxy-2-(2-methylthiophenyl)benzoic acid, 95%; . |
1261899-91-5 | 95% | 5 g |
€1,159.00 | 2023-07-19 | |
| abcr | AB327650-5g |
5-Methoxy-2-(2-methylthiophenyl)benzoic acid, 95%; . |
1261899-91-5 | 95% | 5g |
€1159.00 | 2025-02-21 |
5-Methoxy-2-(2-methylthiophenyl)benzoic acid Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
1261899-91-5 (5-Methoxy-2-(2-methylthiophenyl)benzoic acid) Related Products
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- 1262006-29-0(3-methoxy-5-(4-methyl-2-thienyl)benzoic Acid)
- 1261933-07-6(2-(4-Ethylthiophenyl)-5-methoxybenzoic acid)
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- 1237114-63-4(2-Methoxy-4-(2-methylthiophenyl)benzoic acid)
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- 74053-21-7(2-(2-Carboxyphenylthio)-5-methoxybenzoic acid)
- 186295-30-7([1,1'-Biphenyl]-2-carboxylic acid, 2'-(methylthio)-)
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